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Compound of Interest

Compound Name: 4-Chloro-3-ethynylbenzoic acid

CAS No.: 1862985-70-3

Cat. No.: B2577873

Get Quote

CAS Number: 1862985-70-3 Content Type: Technical Reference & Synthetic Guide Audience:

Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Part 1: Executive Technical Summary
4-Chloro-3-ethynylbenzoic acid is a high-value bifunctional building block used primarily in

the synthesis of kinase inhibitors and molecular probes. Its structure features three distinct

functional handles:

Carboxylic Acid (C-1): A standard attachment point for amidation or esterification to build the

core scaffold.

Chlorine (C-4): Provides steric bulk and lipophilicity, often filling hydrophobic pockets in

enzyme active sites (e.g., the ATP-binding pocket of EGFR or BTK).

Ethynyl Group (C-3): The critical "warhead" or linker. It serves as a precursor for triazoles

(via Click chemistry), a rigid spacer in PROTACs, or a reactive site for Sonogashira cross-

coupling to extend carbon skeletons.
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This guide outlines the optimal synthetic route, purification strategies, and quality control

parameters required to utilize this compound in high-stakes research environments.

Part 2: Chemical Identity & Properties[1][2]
Property Specification

CAS Number 1862985-70-3

IUPAC Name 4-Chloro-3-ethynylbenzoic acid

Molecular Formula C₉H₅ClO₂

Molecular Weight 180.59 g/mol

SMILES O=C(O)C1=CC=C(Cl)C(C#C)=C1

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, MeOH, DMF; Sparingly

soluble in water

pKa (Calc) ~3.8 (Carboxylic acid)

Part 3: Synthetic Methodology (The "Ester
Strategy")
Expert Insight: While direct Sonogashira coupling on free benzoic acids is possible, it often

suffers from copper carboxylate formation, which poisons the catalyst and lowers yields. The

"Ester Strategy"—protecting the acid as a methyl ester prior to coupling—is the industry-

standard approach for scalability and purity.

Phase 1: Methyl Esterification
Precursor: 4-Chloro-3-iodobenzoic acid (CAS 635-93-8)

Dissolution: Dissolve 4-chloro-3-iodobenzoic acid (1.0 eq) in anhydrous Methanol (0.5 M

concentration).

Catalysis: Add concentrated H₂SO₄ (0.1 eq) or Thionyl Chloride (1.2 eq) dropwise at 0°C.
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Reflux: Heat to reflux (65°C) for 4–6 hours. Monitor by TLC/LC-MS until the acid is

consumed.

Workup: Concentrate solvent, neutralize with sat. NaHCO₃, and extract with Ethyl Acetate.

Product: Methyl 4-chloro-3-iodobenzoate (Yield >95%).

Phase 2: Sonogashira Coupling
Reagents: TMS-Acetylene, Pd(PPh₃)₂Cl₂, CuI

Setup: In a flame-dried flask under Argon, dissolve Methyl 4-chloro-3-iodobenzoate (1.0 eq)

in degassed THF/Triethylamine (3:1 ratio).

Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (3 mol%) and CuI (1 mol%).

Alkyne Addition: Add Trimethylsilylacetylene (TMS-acetylene) (1.2 eq) dropwise.

Reaction: Stir at room temperature for 1 hour, then heat to 50°C for 4 hours.

Why? Heating ensures completion, but excessive heat (>70°C) can cause homocoupling

(Glaser coupling) of the alkyne.

Workup: Filter through a Celite pad to remove Pd/Cu residues. Concentrate the filtrate.

Phase 3: Global Deprotection (Hydrolysis & Desilylation)
Reagents: LiOH or NaOH

Solvent System: Dissolve the crude TMS-ester intermediate in THF:MeOH:H₂O (3:1:1).

Base Hydrolysis: Add LiOH·H₂O (3.0 eq).

Mechanism:[1][2] The base saponifies the methyl ester and cleaves the TMS group

simultaneously.

Reaction: Stir at room temperature for 12 hours.

Acidification (Critical): Cool to 0°C. Acidify carefully with 1M HCl to pH 2–3.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prepchem.com/a-preparation-of-4-chloro-3-nitrobenzoic-acid/
https://patents.google.com/patent/CN108358776A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2577873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: The product, 4-Chloro-3-ethynylbenzoic acid, will precipitate. Filter, wash with

cold water, and dry under vacuum.

Part 4: Visualization of Workflows
Diagram 1: Synthetic Pathway (The Ester Route)
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Caption: Step-wise synthetic route utilizing the Ester Strategy to maximize yield and catalyst

efficiency.

Diagram 2: Purification Logic (Acid-Base Extraction)
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Caption: Self-validating purification protocol relying on the acidity of the benzoic acid moiety.

Part 5: Quality Control & Validation
To ensure the integrity of the synthesized material, the following QC parameters must be met:

¹H NMR (DMSO-d₆):

Look for the acetylenic proton singlet (C≡C-H) typically around δ 4.5–4.8 ppm.

Aromatic protons will appear in the δ 7.5–8.2 ppm region.
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Validation: Absence of a peak at ~0.0 ppm confirms complete removal of the TMS group.

HPLC Purity:

Target >98% purity at 254 nm.

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

Appearance:

Dark brown or black coloration indicates oxidized copper residues or polymerized alkyne.

Recrystallization from Ethanol/Water is required if this occurs.

Part 6: Safety & Handling (MSDS Highlights)
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Handling: The ethynyl group is potentially reactive.[3][4] Avoid exposure to sources of ignition

or strong oxidizers.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Alkynes can slowly polymerize or

oxidize upon prolonged exposure to air and light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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